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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium carbonate decahydrate

Cat. No.: B1198397

Technical Support Center: Sodium Carbonate
Decahydrate Thermal Storage

Welcome to the Technical Support Center for sodium carbonate decahydrate
(Na2C0s3-10H20) thermal storage applications. This resource is designed for researchers,
scientists, and drug development professionals to address common challenges encountered
during experimental work, with a focus on preventing phase separation.

Frequently Asked Questions (FAQs)

Q1: What is phase separation in sodium carbonate decahydrate and why does it occur?

Al: Sodium carbonate decahydrate is an incongruent melting phase change material (PCM).
This means that upon heating, it melts to a saturated aqueous solution of sodium carbonate
and a solid, less hydrated form (sodium carbonate monohydrate or anhydrous sodium
carbonate). Due to density differences, the solid anhydrous salt tends to settle at the bottom of
the container. This separation is known as phase separation.[1] If the anhydrous salt does not
fully recombine with water during cooling, the material's ability to store and release latent heat
diminishes over successive thermal cycles.

Q2: What are the primary methods to prevent phase separation in sodium carbonate
decahydrate?
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A2: The most common and effective strategies to mitigate phase separation in sodium
carbonate decahydrate and other salt hydrate PCMs include:

» Adding Thickening Agents: These agents increase the viscosity of the molten salt solution,
suspending the anhydrous salt particles and preventing them from settling.[2]

 Incorporating Nucleating Agents: While primarily used to reduce supercooling, nucleating
agents can also influence crystal growth and potentially reduce phase separation by
promoting the formation of the desired decahydrate crystals.

o Creating Eutectic Mixtures: Blending sodium carbonate decahydrate with other hydrated
salts can form a eutectic mixture that melts and freezes congruently at a specific
composition, thereby inherently preventing phase separation.[2][3]

o Mechanical Stirring: Agitation during the phase transition process can help to keep the
components mixed.

Q3: What are some common thickening agents used for salt hydrate PCMs?

A3: A variety of thickening agents have been explored for salt hydrate PCMs. While specific
data for sodium carbonate decahydrate is limited, effective thickeners for similar materials
include carboxymethyl cellulose (CMC), hydroxyethyl cellulose (HEC), attapulgite clay, and
fumed silica.[4][5] The selection of a thickener depends on its chemical compatibility, long-term
stability, and desired viscosity profile.

Q4: How do | choose a suitable nucleating agent?

A4: A good nucleating agent should have a crystal structure similar to that of the PCM. For
sodium carbonate decahydrate, sodium tetraborate decahydrate (borax) has been used in
compositions containing it.[4] The ideal concentration is crucial, as too little may be ineffective,
while too much can negatively impact the thermal properties of the PCM.

Troubleshooting Guide

Issue 1: Significant phase separation is observed after a few melt/freeze cycles.
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Possible Cause

Troubleshooting Step

Insufficient or ineffective thickening agent.

Increase the concentration of the thickening
agent incrementally. Consider testing a different
type of thickener (e.g., from a polymer-based

one to a clay-based one).

Poor dispersion of the thickening agent.

Ensure vigorous and uniform mixing when
preparing the composite. The use of an
ultrasonic bath can aid in achieving a

homogeneous dispersion.

Degradation of the thickening agent over cycles.

Verify the long-term thermal and chemical
stability of the chosen thickener at the operating

temperatures.

Issue 2: The material experiences significant supercooling before solidification.

Possible Cause

Troubleshooting Step

Lack of effective nucleation sites.

Introduce a nucleating agent. A common starting
point for compositions including sodium
carbonate decahydrate is sodium tetraborate

decahydrate (borax).

Incorrect concentration of the nucleating agent.

Optimize the concentration of the nucleating
agent. Typically, concentrations in the range of
1-5 wt% are tested.

Deactivation of the nucleating agent.

Ensure the nucleating agent is chemically stable
within the PCM mixture and at the operational

temperatures over repeated cycles.

Issue 3: The latent heat of fusion decreases significantly over cycles.

| Possible Cause | Troubleshooting Step | | Irreversible phase separation. | This is a primary
consequence of phase separation. Address this by improving the thickening and/or creating a
eutectic mixture. | | Water loss from the container. | Ensure the experimental container is
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perfectly sealed to prevent the evaporation of water, which would alter the stoichiometry of the

hydrated salt. |

Experimental Protocols

Protocol 1: Preparation of Sodium Carbonate Decahydrate with a Thickening Agent

Material Preparation: Weigh the required amounts of sodium carbonate decahydrate and
the chosen thickening agent (e.g., fumed silica, carboxymethyl cellulose).

Melting: Heat the sodium carbonate decahydrate in a sealed container within a water bath
or on a hot plate to a temperature approximately 10-15°C above its melting point (~32.4°C).

Addition of Thickener: While stirring continuously, slowly add the thickening agent to the
molten salt. A magnetic stirrer or an overhead mechanical stirrer can be used.

Homogenization: Continue stirring for a prolonged period (e.g., 30-60 minutes) to ensure
uniform dispersion. For some thickeners, the use of an ultrasonic bath for a short period
(e.g., 15-30 minutes) can improve homogeneity.

Cooling and Observation: Allow the mixture to cool to room temperature and solidify. Visually
inspect for uniformity.

Thermal Cycling: Subject the prepared composite to repeated melt/freeze cycles to evaluate
the long-term effectiveness of the thickener in preventing phase separation.

Protocol 2: Preparation of a Eutectic Mixture

Component Selection: Based on phase diagrams, select the second salt hydrate for the
eutectic mixture (e.g., disodium hydrogen phosphate dodecahydrate or sodium sulfate
decahydrate).[2][3]

Weighing: Accurately weigh the salt hydrates in the predetermined eutectic ratio.

Melting and Mixing: In a sealed container, heat the salt with the higher melting point until it is
completely molten. Then, add the second salt and continue heating and stirring until a clear,
homogeneous solution is formed.
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e Cooling and Solidification: Allow the mixture to cool down and solidify.

o Characterization: Use techniques like Differential Scanning Calorimetry (DSC) to determine
the melting point and latent heat of fusion of the eutectic mixture and to confirm congruent
melting over multiple cycles.

Quantitative Data

Table 1. Example Compositions for Preventing Phase Separation

] Concentration
Component Function Reference
Range (wt%)

Sodium Carbonate

PCM 50 - 60 [4]
Decahydrate
Sodium Sulfate )

PCM (forms eutectic) 30-50 [4]
Decahydrate
Sodium Tetraborate ]

Nucleating Agent 1-10 [4]
Decahydrate (Borax)
Fumed Silica Thickening Agent ~5 [4]

Table 2: Thermal Properties of a Sodium Carbonate Decahydrate Eutectic Mixture

Eutectic . . Latent Heat of
. Melting Point (°C) . Notes
Composition Fusion (J/g)
40 wt%
Shows reduced
Na2C0Os3-10H20 - 60 27.3 220.2

supercooling.
wt% NazHPOa4-12H20

Note: The data in these tables are derived from literature and should be used as a starting
point for experimental design.

Visualizations
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Caption: Mechanism of phase separation in sodium carbonate decahydrate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1198397?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

@t Shows Phase @

No

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for phase separation.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1198397?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Addition of Thickeners/
Nucleating Agents
(s ) - e
Formulation of
Eutectic Mixture

Data Analysis

— @

Material Preparation
and Mixing

Thermal Characterization Thermal Cycling
(DSC, T-History) and Stability Test

Click to download full resolution via product page

Caption: General experimental workflow for preventing phase separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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